Cas no 147465-50-7 (N-(4-Benzylmorpholin-2-yl)methyl-N-ethylethanamine)

• Product Name: N-(4-Benzylmorpholin-2-yl)methyl-N-ethylethanamine
• CAS No: 147465-50-7
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• MDL: MFCD06658342
• CID: 100756
• PubChem ID: 10445434
• Update Time: 2025-04-18

N-(4-Benzylmorpholin-2-yl)methyl-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine,N,N-diethyl-4-(phenylmethyl)-
• (4-BENZYL-MORPHOLIN-2-YLMETHYL)DIETHYLAMINE,
• N-[(4-benzylmorpholin-2-yl)methyl]-N-ethylethanamine
• AB1161
• (4-BENZYL-MORPHOLIN-2-YLMETHYL)-DIETHYL-AMINE
• [(4-benzylmorpholin-2-yl)methyl]diethylamine
• AKOS024258347
• (4-Benzyl-morpholin-2-ylmethyl)-diethyl amine
• 2-Morpholinemethanamine, N,N-diethyl-4-(phenylmethyl)-
• MFCD06658342
• (4-BENZYL-MORPHOLIN-2-YLMETHYL)DIETHYLAMINE
• A808647
• SB33730
• 147465-50-7
• N-[(4-BENZYLMORPHOLIN-2-YL)METHYL] -N-ETHYLETHANAMINE
• N-((4-Benzylmorpholin-2-yl)methyl)-N-ethylethanamine
• DTXSID10440074
• N-(4-Benzylmorpholin-2-yl)methyl-N-ethylethanamine

• MDL： MFCD06658342
• Inchi： 1S/C16H26N2O/c1-3-17(4-2)13-16-14-18(10-11-19-16)12-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
• InChI Key： RJUCRVYSGNJXHD-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CN(CC)CC

Computed Properties

• Exact Mass: 262.20500
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71000
• LogP: 2.16710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines